1-[4-(Trifluoromethoxy)phenyl]cyclopentanecarbonitrile

• Molecular Formula: C13H12F3NO
• Molecular Weight: 255.23 g/mol
• IUPAC Name: 1-[4-(trifluoromethoxy)phenyl]cyclopentane-1-carbonitrile
• InChI: InChI=1S/C13H12F3NO/c14-13(15,16)18-11-5-3-10(4-6-11)12(9-17)7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key: WGJNVBPSVRIGFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)C2=CC=C(C=C2)OC(F)(F)F

Description

1-[4-(Trifluoromethoxy)phenyl]cyclopentanecarbonitrile is a useful research compound. Its molecular formula is C13H12F3NO and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To sodium hydride (600 mg, 15 mmol) in anhydrous THF (5 mL) at 0° C., was added dropwise 2-(4-(trifluoromethoxy)phenyl)acetonitrile (1006 mg, 5 mmol) and then the reaction mixture was stirred for 5 mins, followed by dibromobutane (1075 mg, 5 mmol) dropwise. The reaction mixture was heated to reflux for 16 h, then cooled to 0° C., quenched with MeOH (1 mL), diluted with EtOAC (50 mL) and washed with brine (3×50 mL). The organic layer was dried over sodium sulfate and concentrated in vacuo to give 1-(4-(trifluoromethoxy)phenyl)cyclopentanecarbonitrile as a yellow oil (905 mg, 71%) (1H NMR (400 MHz, CDCl3) 7.50 (dd, J=2.1, 6.7 Hz, 2H), 7.25 (d, J=8.2 Hz, 2H), 2.53-2.49 (m, 2H), 2.10-1.97 (m, 6H)

Synthesis routes and methods II

Procedure details

To sodium hydride (600 mg, 15 mmol) in anhydrous THF (5 mL) at 0° C., was added dropwise 2-(4-(trifluoromethoxy)phenyl)acetonitrile (1006 mg, 5 mmol) and then the reaction mixture was stirred for 5 mins, followed by dibromobutane (1075 mg, 5 mmol) dropwise. The reaction mixture was heated to reflux for 16 h, then cooled to 0° C., quenched with MeOH (1 mL), diluted with EtOAC (50 mL) and washed with brine (3×50 mL). The organic layer was dried over sodium sulfate and concentrated in vacuo to give 1-(4-(trifluoromethoxy)phenyl)cyclopentanecarbonitrile as a yellow oil (905 mg, 71%) (1H NMR (400 MHz, CDCl3) 7.50 (dd, J=2.1, 6.7 Hz, 2H), 7.25 (d, J=8.2 Hz, 2H), 2.53-2.49 (m, 2H), 2.10-1.97 (m, 6H)